Cas no 1805575-54-5 (3-Bromo-2-methyl-6-nitrothiophenol)

• Product Name: 3-Bromo-2-methyl-6-nitrothiophenol
• CAS No: 1805575-54-5
• MF: C₇H₆BrNO₂S
• MW: 248.097039699554
• CID: 4961292
• Update Time: 2025-08-05

3-Bromo-2-methyl-6-nitrothiophenol Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-methyl-6-nitrothiophenol

• Inchi： 1S/C7H6BrNO2S/c1-4-5(8)2-3-6(7(4)12)9(10)11/h2-3,12H,1H3
• InChI Key： QOUAUYYJTPWDET-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1C)S)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 185
• XLogP3: 3
• Topological Polar Surface Area: 46.8

Additional information on 3-Bromo-2-methyl-6-nitrothiophenol

Introduction to 3-Bromo-2-methyl-6-nitrothiophenol (CAS No. 1805575-54-5)

3-Bromo-2-methyl-6-nitrothiophenol, identified by its Chemical Abstracts Service (CAS) number 1805575-54-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and materials chemistry. This heterocyclic aromatic molecule, featuring a thiophene core substituted with bromine, methyl, and nitro functional groups, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. The structural arrangement of these substituents imparts distinct reactivity patterns, enabling its utility in the development of novel therapeutic agents and advanced materials.

The compound’s molecular structure consists of a thiophene ring, which is an essential component in many biologically active molecules. The presence of a bromine atom at the 3-position and a methyl group at the 2-position enhances its electrophilic character, making it susceptible to nucleophilic substitution reactions. Additionally, the nitro group at the 6-position contributes to its electron-withdrawing properties, influencing its overall reactivity and electronic distribution. These features collectively make 3-Bromo-2-methyl-6-nitrothiophenol a versatile building block for further functionalization.

In recent years, the pharmaceutical industry has shown increasing interest in thiophene derivatives due to their broad spectrum of biological activities. Studies have demonstrated that thiophene-based compounds can interact with various biological targets, including enzymes and receptors, making them promising candidates for drug development. The nitro group in 3-Bromo-2-methyl-6-nitrothiophenol can be reduced to an amine, providing a pathway to synthesize aminothiophenes, which are known for their antimicrobial and anti-inflammatory properties. This transformation is particularly relevant in the context of developing novel antibiotics and anti-inflammatory drugs.

Moreover, the brominated derivatives of thiophenes are widely used in materials science, particularly in the synthesis of organic semiconductors and conductive polymers. The bromine atom serves as a handle for further chemical modifications, allowing for the introduction of additional functional groups or cross-linking agents. Recent research has highlighted the role of bromothiophenes in enhancing the performance of organic light-emitting diodes (OLEDs) and photovoltaic devices. The electron-withdrawing nature of the nitro group further improves charge transport properties, making 3-Bromo-2-methyl-6-nitrothiophenol a potential candidate for use in next-generation electronic materials.

The synthesis of 3-Bromo-2-methyl-6-nitrothiophenol typically involves multi-step organic transformations starting from commercially available precursors such as thiophene. Common synthetic routes include bromination followed by methylation and nitration. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been explored to introduce additional substituents with high precision. These synthetic strategies ensure high yields and purity, which are critical for pharmaceutical applications where impurities can affect efficacy and safety.

Recent advancements in computational chemistry have enabled researchers to predict the reactivity and biological activity of 3-Bromo-2-methyl-6-nitrothiophenol with greater accuracy. Molecular modeling studies have identified key interaction sites with biological targets, providing insights into potential drug-like properties. For instance, computational docking experiments have shown that this compound can bind to certain enzyme active sites with high affinity, suggesting its utility as an inhibitor or modulator. Such findings are invaluable for guiding experimental design and optimizing lead compounds for drug development.

The environmental impact of synthesizing and using 3-Bromo-2-methyl-6-nitrothiophenol is another important consideration. While thiophene derivatives offer numerous benefits in pharmaceuticals and materials science, their environmental fate must be carefully evaluated. Researchers are increasingly adopting green chemistry principles to minimize waste and hazardous byproducts during synthesis. For example, solvent-free reactions or catalytic methods that reduce energy consumption are being explored to make the production process more sustainable.

In conclusion,3-Bromo-2-methyl-6-nitrothiophenol (CAS No. 1805575-54-5) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structural features enable diverse applications ranging from drug development to advanced electronic materials. Ongoing research continues to uncover new synthetic pathways and applications for this compound, underscoring its importance in modern chemistry.